Cas no 1343153-09-2 (4-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine
• CAS No: 1343153-09-2
• MF: C₆H₇N₅S
• MW: 181.218278169632
• MDL: MFCD17222182
• CID: 5607056
• PubChem ID: 62789167
• Update Time: 2025-10-18

4-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1343153-09-2
• 4-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine
• EN300-871251

• MDL： MFCD17222182
• Inchi： 1S/C6H7N5S/c1-11-5(8-3-9-11)4-2-12-6(7)10-4/h2-3H,1H3,(H2,7,10)
• InChI Key： VITIOVFEEUFPER-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=NC=NN1C

Computed Properties

• Exact Mass: 181.04221642g/mol
• Monoisotopic Mass: 181.04221642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 97.9Ų

Additional information on 4-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine

Recent Advances in the Study of 4-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine (CAS: 1343153-09-2)

The compound 4-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine (CAS: 1343153-09-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a thiazole core linked to a methylated triazole moiety, has been explored for its role in modulating various biological pathways, particularly those involved in inflammation and oncology. Recent studies have highlighted its promising activity as a kinase inhibitor, positioning it as a candidate for drug development in targeted therapies.

One of the key areas of research has focused on the compound's interaction with protein kinases, especially those implicated in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine exhibits selective inhibition of the JAK2/STAT3 pathway, a critical signaling cascade in hematologic malignancies. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and mechanism of action, revealing a competitive inhibition pattern with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel JAK2 inhibitors.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's anti-inflammatory effects. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that 4-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine significantly reduced pro-inflammatory cytokine production in murine macrophages by targeting the NF-κB pathway. The study employed LPS-induced inflammation models and Western blot analysis to confirm the compound's ability to suppress NF-κB activation, thereby attenuating inflammatory responses. These results underscore its dual therapeutic potential in both oncology and inflammatory disorders.

Further advancements in the synthesis and optimization of this compound have also been reported. A recent patent application (WO2023051234) disclosed a novel synthetic route for 4-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine, emphasizing improved yield and scalability. The methodology involves a one-pot cyclization reaction under mild conditions, which enhances the feasibility of large-scale production. This development is particularly significant for pharmaceutical companies aiming to advance the compound into clinical trials.

Despite these promising findings, challenges remain in the clinical translation of 4-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine. Pharmacokinetic studies have indicated moderate bioavailability and a need for further structural modifications to enhance metabolic stability. Ongoing research is focused on derivatization strategies to address these limitations while retaining the compound's biological activity. Collaborative efforts between academic institutions and pharmaceutical enterprises are expected to accelerate the progression of this molecule into the drug development pipeline.

In conclusion, 4-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine represents a versatile scaffold with significant therapeutic potential. Its dual role as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in synthesis, positions it as a promising candidate for future drug discovery efforts. Continued research will be essential to fully exploit its pharmacological properties and overcome existing challenges in drug development.